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This technical guide provides a comprehensive overview of the core physical properties of
Ethyl 1-cyanocyclopropanecarboxylate, a key building block in organic synthesis and drug
discovery. Understanding these fundamental characteristics is paramount for its effective
handling, application in synthetic protocols, and for the development of robust analytical
methods.

Chemical Identity and Molecular Structure

Ethyl 1-cyanocyclopropanecarboxylate is a disubstituted cyclopropane derivative containing
both a nitrile and an ethyl ester functional group attached to the same carbon atom of the
cyclopropane ring.

o Chemical Name: Ethyl 1-cyanocyclopropanecarboxylate[1][2]
e CAS Number: 1558-81-2

e Molecular Formula: C7HaNO2
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e Molecular Weight: 139.15 g/mol [3]

e Synonyms: 1-Cyano-1-cyclopropanecarboxylic acid ethyl ester, Ethyl 1-cyanocyclopropane-
1-carboxylate[1][2]

The unique strained three-membered ring structure and the presence of two electron-
withdrawing groups impart specific reactivity and physical characteristics to the molecule.

Caption: Molecular Structure of Ethyl 1-cyanocyclopropanecarboxylate.

Core Physical Properties

The physical state and thermodynamic properties of a compound are critical for its storage,
handling, and use in chemical reactions. Ethyl 1-cyanocyclopropanecarboxylate is a
colorless liquid at ambient temperature.[1]

Property Value Source(s)
Appearance Colorless liquid
Boiling Point 217 °C (at 760 mmHgQ) [11[3114115]

222.8 °C (at 760 mmHg)

Density 1.077 g/mL (at 25 °C) [31[41[5]
1.12 g/cm3 [6]

Refractive Index (n20/D) 1.445 [6][3][4][5]
Flash Point 94.9 °C [6]

Vapor Pressure 0.0996 mmHg (at 25 °C) [6]

Expert Insights: The relatively high boiling point is indicative of strong intermolecular dipole-
dipole interactions arising from the polar nitrile and ester functional groups. The density, being
greater than water, is an important consideration for aqueous workups in synthesis, where it will
form the lower organic layer. The refractive index is a useful parameter for rapid purity
assessment.
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Solubility Profile

While quantitative solubility data is not extensively published, the chemical structure provides
strong indications of its solubility characteristics.

o Water: Expected to have low solubility in water due to the nonpolar cyclopropane ring and
the ethyl group, despite the presence of polar functional groups.

¢ Organic Solvents: It is readily soluble in a wide range of common organic solvents, including
but not limited to:

o

Ethyl acetate

Dichloromethane

[¢]

Chloroform

[¢]

Acetone

o

o

Tetrahydrofuran (THF)
o Dimethyl sulfoxide (DMSO)[4]

Causality in Experimental Choices: The choice of solvent for reactions involving Ethyl 1-
cyanocyclopropanecarboxylate should be guided by the specific reaction conditions and the
nature of other reactants. Its good solubility in polar aprotic solvents like DMSO makes it
suitable for nucleophilic substitution reactions, as evidenced by its synthesis from ethyl
cyanoacetate and 1,2-dibromoethane in DMSO.[4]

Experimental Protocols for Property Determination

The following outlines standard methodologies for the experimental determination of the key
physical properties of Ethyl 1-cyanocyclopropanecarboxylate.

Boiling Point Determination
Methodology:
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e Place a small volume (2-3 mL) of Ethyl 1-cyanocyclopropanecarboxylate into a distillation
flask.

e Add a few boiling chips to ensure smooth boiling.

 Insert a thermometer into the neck of the flask, ensuring the top of the bulb is level with the
side arm of the distillation apparatus.

e Heat the flask gently using a heating mantle.

e Record the temperature at which a steady stream of distillate is collected. This temperature
is the boiling point at the recorded atmospheric pressure.

Boiling Point Determination Workflow

Observation of Distillation

Add boiling chips

Steady distillate

Sample Preparation

Gentle Heating

Temperature Recording

Boiling Point Obtained

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Density Measurement
Methodology:

o Use a calibrated pycnometer (specific gravity bottle).
» Record the weight of the empty, dry pycnometer.

 Fill the pycnometer with distilled water at a known temperature (e.g., 25 °C) and record the
weight.

o Empty and thoroughly dry the pycnometer.

« Fill the pycnometer with Ethyl 1-cyanocyclopropanecarboxylate at the same temperature
and record the weight.
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o Calculate the density using the formula: Density = (mass of substance) / (mass of water) *
density of water at the measurement temperature.

Refractive Index Measurement
Methodology:

» Calibrate an Abbe refractometer using a standard of known refractive index (e.qg., distilled
water).

e Place a few drops of Ethyl 1-cyanocyclopropanecarboxylate onto the prism of the
refractometer.

o Close the prism and allow the temperature to equilibrate to 20 °C.

o Adjust the instrument to bring the dividing line between the light and dark fields into sharp
focus at the crosshairs.

Read the refractive index from the scale.

Safety and Handling

Based on available safety data, Ethyl 1-cyanocyclopropanecarboxylate should be handled
with appropriate precautions.

e Hazards: May cause skin, eye, and respiratory irritation.[7]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat.[7]

» Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It is
classified as a combustible liquid.[4]

Trustworthiness in Practice: Adherence to these handling and storage guidelines is crucial for
maintaining the integrity of the compound and ensuring laboratory safety. Always consult the
most recent Safety Data Sheet (SDS) before use.[7][8][9]

Conclusion
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The physical properties of Ethyl 1-cyanocyclopropanecarboxylate are well-defined and
critical for its application in synthetic chemistry. Its liquid state at room temperature, high boiling
point, and solubility in common organic solvents make it a versatile reagent. A thorough
understanding of these properties, coupled with safe handling practices, will enable
researchers and drug development professionals to effectively utilize this valuable chemical
intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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